Methyl 3-(2-iodobenzamido)benzoate
Overview
Description
“Methyl 3-(2-iodobenzamido)benzoate” is a chemical compound with the molecular formula C15H12INO3 . It has a molecular weight of 381.17 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 15 carbon atoms, 12 hydrogen atoms, 1 iodine atom, and 3 oxygen atoms .Physical And Chemical Properties Analysis
“this compound” is a solid compound . The boiling point and storage conditions are not specified .Scientific Research Applications
Photocatalytic Degradation of Propyzamide : Torimoto et al. (1996) explored the photodecomposition of propyzamide using TiO2-loaded adsorbent supports as photocatalysts. This research is significant for environmental chemistry and pollutant degradation processes (Torimoto, Ito, Kuwabata, & Yoneyama, 1996).
Antiproliferative Activity in Cancer Research : Youssef et al. (2020) conducted a study on the synthesis of N-Alkyl-2-(substitutedbenzamido) benzamides and their antiproliferative activity, which shows the potential of these compounds in developing cancer treatments (Youssef, El-Moneim, Fathalla, & Nafie, 2020).
Catalysis in Organic Chemistry : Antebi et al. (2002) described the use of palladium complexes immobilized on PAMAM dendrimers supported on silica for the carbonylation of iodobenzene, demonstrating the utility of these complexes in organic synthesis (Antebi, Arya, Manzer, & Alper, 2002).
Corrosion Inhibition : Obot and Obi-Egbedi (2010) undertook a theoretical study of benzimidazole and its derivatives, including their use as corrosion inhibitors. This research is essential for materials science and engineering (Obot & Obi-Egbedi, 2010).
Neuroscience and Imaging Agents : Murphy et al. (1990) synthesized and characterized iodobenzamide analogues, particularly focusing on their application as central nervous system D-2 dopamine receptor imaging agents. This research contributes to neuroscience and medical imaging technologies (Murphy, Kung, Kung, & Billings, 1990).
Supramolecular Chemistry : Balagurusamy et al. (1997) discussed the design and synthesis of spherical supramolecular dendrimers, which have applications in materials science and nanotechnology (Balagurusamy, Ungar, Percec, & Johansson, 1997).
Safety and Hazards
properties
IUPAC Name |
methyl 3-[(2-iodobenzoyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12INO3/c1-20-15(19)10-5-4-6-11(9-10)17-14(18)12-7-2-3-8-13(12)16/h2-9H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTBDDBHXLPCMNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12INO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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